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Compound of Interest

Compound Name: 2,3-Dichlorooctafluorobutane

Cat. No.: B1209046 Get Quote

Technical Support Center: 2,3-
Dichlorooctafluorobutane
Disclaimer: No specific Safety Data Sheet (SDS) for 2,3-Dichlorooctafluorobutane could be

located. The following information is compiled from data on structurally similar chlorinated and

fluorinated hydrocarbons. Researchers, scientists, and drug development professionals should

use this information as a general guide only and conduct a thorough risk assessment before

handling this compound. All quantitative data provided is for related compounds and should be

treated as indicative rather than definitive.

Summary of Quantitative Data for Structurally
Similar Compounds
The following table summarizes key quantitative data for compounds structurally related to 2,3-
Dichlorooctafluorobutane. This data is intended for comparative purposes and to highlight

the potential hazards associated with this class of chemicals.
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Property
2,2-dichloro-1,1,1-
trifluoroethane
(HCFC-123)

Dichlorodifluorome
thane (CFC-12)

1,4-
Diiodooctafluorobu
tane

Molecular Formula C2HCl2F3 CCl2F2 C4F8I2

Molecular Weight 152.93 g/mol 120.91 g/mol 453.86 g/mol

Boiling Point 27.6 °C -29.8 °C 150 °C

Vapor Pressure 89.3 kPa at 25 °C 577.6 kPa at 20°C Not available

Toxicity Data

May cause damage to

organs (liver, central

nervous system)

through prolonged or

repeated exposure.[1]

May cause dizziness,

tremor, and cardiac

arrhythmias at high

concentrations.[2]

May cause skin

irritation, serious eye

irritation, and

respiratory irritation.

May cause

drowsiness or

dizziness.[3]

Exposure Limits

(ACGIH TLV-TWA)
50 ppm (Proposed) 1000 ppm Not established

Troubleshooting Guides and FAQs
This section provides answers to specific issues that users might encounter during their

experiments with 2,3-Dichlorooctafluorobutane, based on best practices for handling

halogenated hydrocarbons.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 2,3-Dichlorooctafluorobutane?

A1: Based on similar compounds, the primary hazards are likely to include inhalation

toxicity, potential for cardiac sensitization, and skin and eye irritation.[2][3] High

concentrations of vapor can displace oxygen and lead to asphyxiation.[2] Decomposition

at high temperatures can produce toxic and corrosive gases.
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Q2: What is the appropriate personal protective equipment (PPE) for handling this

compound?

A2: A comprehensive PPE strategy is crucial.[4] This includes:

Eye Protection: Chemical splash goggles are the minimum requirement. A face shield

should be worn when there is a significant risk of splashing.[5][6]

Hand Protection: Use chemical-resistant gloves (e.g., nitrile, neoprene). For direct

handling, consider double-gloving.[5]

Body Protection: A flame-resistant lab coat is mandatory. For larger quantities or

procedures with a high splash risk, a chemical-resistant apron or suit is recommended.

[5]

Respiratory Protection: All handling of the compound should be conducted in a certified

chemical fume hood to minimize inhalation risk.

Q3: How should I store 2,3-Dichlorooctafluorobutane?

A3: Store in a cool, dry, and well-ventilated area away from direct sunlight and heat

sources. Keep containers tightly closed and clearly labeled.[5] Store away from

incompatible materials such as strong oxidizing agents, strong bases, and reactive metals.

Q4: What should I do in case of a small spill?

A4: For small spills, ensure the area is well-ventilated. Wearing appropriate PPE, absorb

the spill with an inert material (e.g., vermiculite, sand) and collect it into a sealed, labeled

container for hazardous waste disposal.

Q5: How do I dispose of waste containing 2,3-Dichlorooctafluorobutane?

A5: All waste must be treated as hazardous chemical waste. Collect solid and liquid waste

in separate, sealed, and clearly labeled containers. Follow your institution's and local

regulations for hazardous waste disposal.
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Issue: I smell a faint, sweetish odor during my experiment.

Possible Cause: This could indicate a leak in your apparatus or inadequate ventilation.

Solution: Immediately stop the experiment, ensure your fume hood is functioning correctly,

and check your apparatus for any leaks. If the odor persists, evacuate the area and

contact your institution's environmental health and safety department.

Issue: The compound is not behaving as expected in the reaction (e.g., unexpected side

products, vigorous reaction).

Possible Cause: Contamination of the starting material or incompatibility with other

reagents or solvents.

Solution: Ensure all glassware is scrupulously clean and dry. Verify the compatibility of 2,3-
Dichlorooctafluorobutane with all other substances in your reaction mixture. Start with a

small-scale trial reaction to observe its behavior before scaling up.

Issue: I have accidentally come into skin contact with the compound.

Solution: Immediately flush the affected area with copious amounts of water for at least 15

minutes and remove any contaminated clothing.[5] Seek immediate medical attention and

have the safety information for similar compounds readily available.

Experimental Protocols
General Handling Procedures for Fluorinated Compounds

Preparation: Before starting any experiment, ensure you have read and understood the

safety information for similar compounds. All necessary PPE should be readily available and

in good condition. Ensure the chemical fume hood is working correctly.

Dispensing:

Conduct all dispensing and weighing operations within a fume hood.

Use dedicated, clearly labeled spatulas and glassware.
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Handle containers with care to avoid generating aerosols.

Close the primary container immediately after dispensing.

During the Experiment:

Continuously monitor the reaction for any signs of unexpected behavior.

Keep the fume hood sash at the lowest practical height.

Post-Experiment:

Carefully quench any reactive materials according to established laboratory procedures.

Clean the work area thoroughly.

Dispose of all contaminated materials as hazardous waste.[5]

Visualizations
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Initial Actions

Personal Protection

Containment & Cleanup

Decontamination & Reporting
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Evacuate if necessary

Large or
hazardous spill
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- Chemical resistant gloves

- Safety goggles & face shield
- Lab coat/apron

Small, manageable spill

Contain the spill
using absorbent material

Cover the spill with
more absorbent

Collect absorbed material
into a labeled waste container

Decontaminate the area
with soap and water

Dispose of all contaminated
materials as hazardous waste

Report the spill to supervisor
and EHS

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

